1-(2,3-dihydro-1H-inden-5-yl)propan-1-one 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
Brand Name: Vulcanchem
CAS No.: 63998-49-2
VCID: VC3911453
InChI: InChI=1S/C12H14O/c1-2-12(13)11-7-6-9-4-3-5-10(9)8-11/h6-8H,2-5H2,1H3
SMILES: CCC(=O)C1=CC2=C(CCC2)C=C1
Molecular Formula: C12H14O
Molecular Weight: 174.24 g/mol

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one

CAS No.: 63998-49-2

Cat. No.: VC3911453

Molecular Formula: C12H14O

Molecular Weight: 174.24 g/mol

* For research use only. Not for human or veterinary use.

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one - 63998-49-2

Specification

CAS No. 63998-49-2
Molecular Formula C12H14O
Molecular Weight 174.24 g/mol
IUPAC Name 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
Standard InChI InChI=1S/C12H14O/c1-2-12(13)11-7-6-9-4-3-5-10(9)8-11/h6-8H,2-5H2,1H3
Standard InChI Key XWHULFGKSFGDAD-UHFFFAOYSA-N
SMILES CCC(=O)C1=CC2=C(CCC2)C=C1
Canonical SMILES CCC(=O)C1=CC2=C(CCC2)C=C1

Introduction

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is an organic compound with the molecular formula C12H14O and a molecular weight of 174.24 g/mol . It is a derivative of indene, featuring a propanone structure attached to a dihydroindene moiety. This compound is of interest in organic synthesis and potentially in medicinal chemistry due to its structural properties.

Safety and Handling

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is classified with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding contact with skin and eyes, washing hands thoroughly after handling, and using protective equipment.

Hazard StatementPrecautionary Statement
H315P261, P305, P351, P338
H319P261, P305, P351, P338
H335P261, P305, P351, P338

Synthesis and Applications

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one typically involves reactions that form the indene ring and attach it to a propanone group. While specific synthesis methods are not detailed in the available literature, compounds with similar structures are often synthesized through Friedel-Crafts acylation or related reactions.

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